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Compound of Interest

Compound Name: Heptafluorobutyramide

Cat. No.: B1361082

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptafluorobutyramide (CAS No. 662-50-0) is a fluorinated amide used in various laboratory
applications, including as a solvent and a building block in the synthesis of other perfluorinated
compounds. Its unique properties necessitate a thorough understanding of its potential hazards
to ensure safe handling and mitigate risks in a research and development environment. This
technical guide provides an in-depth overview of the safety and hazards associated with
Heptafluorobutyramide, summarizing key physicochemical data, toxicological information,
and recommended safety protocols.

Physicochemical Properties

A clear understanding of the physicochemical properties of a substance is fundamental to its
safe handling and storage. The available data for Heptafluorobutyramide is summarized in
the table below. It is important to note that some discrepancies exist in the reported values from
different sources, particularly for the boiling point. The provided data represents the most
consistently reported values.
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Property Value Source(s)
Molecular Formula C4H2F7NO [1112113114]
Molecular Weight 213.05 g/mol [1][3]
White to light yellow crystalline
Appearance
powder
Melting Point 103 °C [1114]
Boiling Point 105 °C at 760 mmHg [11[31[4]

Density (estimate)

1.5891 g/cm3

[11(31[4]

Vapor Pressure

30.1 mmHg at 25 °C

[1]

Flash Point

17.3°C

[1]

Water Solubility

No data available

[5]16]

Toxicological Hazards

Heptafluorobutyramide is classified as a hazardous substance with the potential to cause

irritation to the skin, eyes, and respiratory system. The GHS hazard classifications are

summarized below.

Hazard Class Category Hazard Statement
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation

While the GHS classifications provide a clear warning, detailed quantitative toxicological data

such as LD50 values from acute toxicity studies for Heptafluorobutyramide are not readily

available in the public domain. The hazard statements are based on the weight of evidence and

data from similar compounds.
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Experimental Protocols for Hazard Assessment

The toxicological classifications of Heptafluorobutyramide are determined through
standardized experimental protocols, such as those established by the Organisation for
Economic Co-operation and Development (OECD). While the specific study reports for
Heptafluorobutyramide are not publicly accessible, this section outlines the general
methodologies for the key toxicological endpoints.

Acute Oral Toxicity (Based on OECD Guideline 423)

The acute toxic class method is a stepwise procedure to assess the acute oral toxicity of a
substance.

Methodology:

Animal Model: Typically, female rats are used.

» Dosage: A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000
mg/kg body weight).

o Administration: The substance is administered orally by gavage.

e Procedure: A small group of animals (typically 3) is dosed at the starting level. The outcome
(survival or death) determines the next step. If mortality is observed, the test is repeated at a
lower dose level. If no mortality occurs, a higher dose level is tested.

» Observation Period: Animals are observed for a period of 14 days for signs of toxicity and
mortality.[7]

e Endpoint: The result is a classification of the substance into a toxicity category based on the
dose at which mortality is observed.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test assesses the potential of a substance to cause skin irritation or corrosion.[8]

Methodology:
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o Animal Model: The albino rabbit is the preferred species.[8]

o Application: A small amount of the test substance (0.5 g for solids) is applied to a shaved
area of the skin and covered with a gauze patch.[9]

o Exposure: The exposure period is typically 4 hours.[8]

o Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,
and 72 hours after patch removal.[8][10]

e Scoring: The reactions are scored on a scale of 0 to 4.[10] The mean scores for erythema
and edema are used to classify the substance as an irritant or non-irritant.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or damage.[11]
Methodology:
¢ Animal Model: The albino rabbit is the recommended species.[12]

o Application: A single dose of the test substance is applied into the conjunctival sac of one
eye.[11] The other eye serves as a control.

o Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application.[12][13]

e Scoring: Lesions are scored according to a standardized scale. The reversibility of the effects
is also assessed over a period of up to 21 days.[12] The scores determine the classification
of the substance as an eye irritant or as causing serious eye damage.

Hazard Management and Safety Protocols

Effective management of the hazards associated with Heptafluorobutyramide is crucial for
laboratory safety. This involves a combination of engineering controls, administrative controls,
and personal protective equipment (PPE).
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Engineering Controls

o Ventilation: Work with Heptafluorobutyramide should be conducted in a well-ventilated
area, preferably in a chemical fume hood, to minimize inhalation of dust or vapors.

Administrative Controls

» Training: All personnel handling the substance must be trained on its hazards and safe
handling procedures.

o Labeling: Containers of Heptafluorobutyramide must be clearly labeled with its identity and
associated hazard warnings.

e Hygiene: Avoid eating, drinking, or smoking in areas where Heptafluorobutyramide is
handled. Wash hands thoroughly after handling.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and a lab
coat.

o Respiratory Protection: If working outside of a fume hood or if dust is generated, a NIOSH-
approved respirator may be necessary.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops or
persists.[5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Continue rinsing. Seek immediate medical attention.[5]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Visualized Workflows and Logical Relationships

To further aid in understanding the safety procedures and hazard assessment logic, the
following diagrams have been created using the DOT language.
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First Aid Decision Tree for Exposure

Conclusion

Heptafluorobutyramide presents moderate health hazards, primarily related to its irritant
properties. A comprehensive understanding of these hazards, coupled with the consistent
implementation of appropriate safety protocols, is essential for minimizing risk in the laboratory.
This guide serves as a foundational resource for researchers, scientists, and drug development
professionals to handle Heptafluorobutyramide safely and responsibly. Always refer to the
most current Safety Data Sheet (SDS) provided by the supplier for the latest information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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